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Compound of Interest

Compound Name: QF0301B

Cat. No.: B1663483

Disclaimer: No specific public information is available for "QF0301B grade tungsten carbide."”
This designation may be an internal, proprietary, or specialized grade. The following guide
provides a comprehensive overview of a common and well-characterized grade of tungsten
carbide with a focus on properties relevant to advanced technical applications, including the
biomedical field, which aligns with the requested audience of researchers and scientists. While
tungsten carbide is not directly used in drug development, its biocompatibility and use in
medical devices are of significant interest.

Tungsten carbide (WC) is a ceramic-metal composite renowned for its exceptional hardness,
wear resistance, and strength.[1][2] It is produced by sintering powdered tungsten carbide with
a metallic binder, most commonly cobalt (Co) or nickel (Ni).[3] The properties of the final
material can be tailored by varying the percentage of the binder and the grain size of the WC
particles.[3] This guide focuses on a representative grade, WC-Co (10-12% Cobalt), which
offers a balance of hardness and toughness suitable for a range of demanding applications.

Physical and Mechanical Properties

Tungsten carbide's physical properties make it a material of choice for applications requiring
high performance and longevity. It is approximately three times stiffer than steel and possesses
a hardness approaching that of a diamond.[4] The addition of a cobalt binder improves its
toughness, mitigating the inherent brittleness of the ceramic WC patrticles.

Below is a summary of the key quantitative properties for a typical WC-Co grade.
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Property Value Units
Composition

Tungsten Carbide (WC) 88-90% wt. %
Cobalt (Co) 10-12% wt. %
Physical Properties

Density 14.1-14.4 g/cm3
Melting Point ~2780 °C
Thermal Conductivity 110 W/(m-K)
Coefficient of Thermal

Expansion >5 Hmi(m-K)
Mechanical Properties

Hardness (Vickers) ~1600 HV30
Hardness (Rockwell A) 90 - 92 HRA
Young's Modulus 530 - 700 GPa
Compressive Strength ~2.7 GPa
Transverse Rupture Strength 2600 MPa
Fracture Toughness (K_IC) 12 MN/m”(3/2)

Note: The exact values can vary depending on the specific manufacturing process and grain

size.

Biocompatibility and Medical Applications

Tungsten carbide exhibits good biocompatibility, meaning it is generally well-tolerated by the

human body and does not elicit significant adverse reactions. This property, combined with its

hardness and wear resistance, has led to its adoption in a variety of medical devices.

Key biomedical applications include:
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e Surgical Instruments: Tungsten carbide is used for the tips or inserts of instruments like
scalpels, forceps, and needle holders, providing enhanced sharpness, durability, and a firmer

grip.

o Orthopedic Implants: It is utilized in joint replacements (hip and knee) and spinal implants
due to its excellent wear resistance and load-bearing capabilities.

o Dental Devices: The hardness of tungsten carbide makes it ideal for dental drills, burs, and
prosthetics.

» Radiation Shielding: Due to its high density, tungsten carbide is an effective material for
shielding against X-rays and gamma rays in radiotherapy and diagnostic imaging, offering
superior protection compared to lead.

While generally biocompatible, studies have investigated the toxicity of tungsten carbide,
particularly in nanoparticle form and when combined with cobalt. Research suggests that
cobalt-doped tungsten carbide nanoparticles may exhibit higher cytotoxicity than WC
nanoparticles alone. Therefore, for implantable devices, the material's composition and surface
properties are critical considerations.

Experimental Protocols

The characterization of tungsten carbide involves several standard material science testing
protocols to ensure quality and performance.

1. Hardness Testing (Vickers Method - ASTM E384)
¢ Objective: To measure the material's resistance to indentation.
o Methodology:
o A polished sample of the tungsten carbide material is prepared.

o Adiamond indenter in the shape of a square-based pyramid is pressed into the material
surface with a specific force (e.g., 30 kgf).

o After the force is removed, the dimensions of the resulting indentation are measured using
a microscope.
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o The Vickers hardness number (HV) is calculated based on the applied force and the
surface area of the indentation.

2. Transverse Rupture Strength Testing (ASTM B406)
e Objective: To determine the material's strength under bending stress.
o Methodology:
o Arectangular bar of a standard size is prepared from the tungsten carbide material.

o The bar is placed on two supports, and a force is applied to the center of the bar until it
fractures.

o The force at which the fracture occurs is recorded.

o The transverse rupture strength is calculated based on the fracture load, the dimensions
of the bar, and the distance between the supports.

3. Density Measurement (Archimedes Method - ASTM B311)
o Objective: To determine the density of the tungsten carbide part.
o Methodology:

o The dry weight of the tungsten carbide sample is measured.

o The sample is then submerged in a liquid of known density (typically water), and its
saturated weight is measured.

o The density is calculated based on the dry weight and the buoyant force (the difference
between the dry and saturated weights).

Manufacturing Process: Powder Metallurgy

Tungsten carbide components are typically produced through a powder metallurgy process.
This involves mixing fine powders of tungsten carbide and cobalt, pressing them into the
desired shape, and then sintering them at high temperatures.
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Powder Preparation

Tungsten Carbide (WC) Powder Cobalt (Co) Powder
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Powder metallurgy workflow for tungsten carbide production.

Workflow Description:

o Powder Preparation: Tungsten carbide and cobalt powders are mixed and milled to achieve
a homogeneous blend and the desired particle size.
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e Shaping: The blended powder is compacted in a die under high pressure to form a "green"
part, which is fragile and porous.

» Densification: The green part is heated in a controlled atmosphere furnace to a temperature
above the melting point of the cobalt binder. The cobalt melts and fills the pores between the
tungsten carbide grains, resulting in a dense, hard final part. During this process, the part
shrinks significantly.

Conclusion

While the specific grade QF0301B remains uncharacterized in public literature, the broader
family of tungsten carbide materials offers a unique combination of properties that make them
indispensable in various high-technology fields. For researchers and scientists, particularly in
the biomedical device sector, understanding the fundamental properties, manufacturing
processes, and biocompatibility of tungsten carbide is crucial for leveraging its potential in
creating innovative and reliable solutions. Further research into surface modifications and
binder compositions will continue to expand its applications in demanding environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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